5-Ethyl-3-methylisoxazole-4-carbonyl chloride

• IUPAC Name: 5-ethyl-3-methyl-1,2-oxazole-4-carbonyl chloride
• InChI: InChI=1S/C7H8ClNO2/c1-3-5-6(7(8)10)4(2)9-11-5/h3H2,1-2H3
• InChI Key: JUMFSGYIYPQZIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NO1)C)C(=O)Cl
• Molecular Formula: C7H8ClNO2
• Molecular Weight: 173.60 g/mol

Description

5-Ethyl-3-methylisoxazole-4-carbonyl chloride, also known as EMIC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. EMIC is a versatile reagent that is widely used in organic synthesis, medicinal chemistry, and material science.

Mechanism of Action

5-Ethyl-3-methylisoxazole-4-carbonyl chloride reacts with the amino groups of peptides and proteins to form stable amide bonds. This reaction occurs through the activation of the carboxylic acid group of 5-Ethyl-3-methylisoxazole-4-carbonyl chloride by thionyl chloride, which then reacts with the amino group of the substrate. The resulting product is a peptide or protein with a modified amino group, which can be further used for various applications.
Biochemical and Physiological Effects:
5-Ethyl-3-methylisoxazole-4-carbonyl chloride has been shown to have low toxicity and is not known to have any significant physiological effects. However, it is important to note that 5-Ethyl-3-methylisoxazole-4-carbonyl chloride should be handled with care, as it is a highly reactive compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-Ethyl-3-methylisoxazole-4-carbonyl chloride is its ability to selectively modify amino groups in peptides and proteins. It is also a versatile reagent that can be used in a wide range of organic reactions. However, 5-Ethyl-3-methylisoxazole-4-carbonyl chloride is highly reactive and should be handled with care, as it can react with other compounds in the reaction mixture. Additionally, 5-Ethyl-3-methylisoxazole-4-carbonyl chloride is relatively expensive, which can be a limitation for some lab experiments.

Future Directions

There are several future directions for 5-Ethyl-3-methylisoxazole-4-carbonyl chloride research. One area of interest is the development of new coupling reagents that are more efficient and cost-effective than 5-Ethyl-3-methylisoxazole-4-carbonyl chloride. Another area of research is the modification of 5-Ethyl-3-methylisoxazole-4-carbonyl chloride to improve its selectivity and reactivity. Additionally, 5-Ethyl-3-methylisoxazole-4-carbonyl chloride can be used in the synthesis of various heterocyclic compounds, which can be further explored for their potential applications in medicinal chemistry and material science. Finally, the use of 5-Ethyl-3-methylisoxazole-4-carbonyl chloride in drug delivery systems is an area of research that holds promise for the development of new therapeutics.

Scientific Research Applications

5-Ethyl-3-methylisoxazole-4-carbonyl chloride has been extensively used in scientific research due to its ability to selectively modify amino groups in peptides and proteins. It is used as a coupling reagent for peptide synthesis, as well as in the modification of proteins for drug delivery systems. 5-Ethyl-3-methylisoxazole-4-carbonyl chloride has also been used in the synthesis of various heterocyclic compounds and as a catalyst in organic reactions.